Cas no 1363408-50-7 ((S)-Methyl 3-amino-3-(3-nitrophenyl)butanoate hydrochloride)

(S)-Methyl 3-amino-3-(3-nitrophenyl)butanoate hydrochloride is a chiral intermediate widely used in pharmaceutical synthesis and organic chemistry research. Its key advantages include high enantiomeric purity, which is critical for asymmetric synthesis and the development of biologically active compounds. The presence of both amino and ester functional groups enhances its versatility as a building block for further derivatization. The nitro group on the phenyl ring offers additional reactivity for selective modifications. The hydrochloride salt form improves stability and handling. This compound is particularly valuable in the preparation of fine chemicals and drug candidates, where precise stereochemistry is essential for efficacy and selectivity.

(S)-Methyl 3-amino-3-(3-nitrophenyl)butanoate hydrochloride structure

1363408-50-7 structure

Product Name:(S)-Methyl 3-amino-3-(3-nitrophenyl)butanoate hydrochloride

CAS No:1363408-50-7

MF:C₁₁H₁₅ClN₂O₄

MW:274.700802087784

CID:5703087

PubChem ID:71741981

Update Time:2025-06-14

(S)-Methyl 3-amino-3-(3-nitrophenyl)butanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

- (S)-Methyl3-amino-3-(3-nitrophenyl)butanoatehydrochloride
- 1363408-50-7
- (S)-METHYL 3-AMINO-3-(3-NITROPHENYL)BUTANOATE HCL
- SB49811
- (S)-Methyl 3-amino-3-(3-nitrophenyl)butanoate hydrochloride
- Inchi： 1S/C11H14N2O4.ClH/c1-11(12,7-10(14)17-2)8-4-3-5-9(6-8)13(15)16;/h3-6H,7,12H2,1-2H3;1H/t11-;/m0./s1
- InChI Key： CPDJZNYSUMDDDJ-MERQFXBCSA-N
- SMILES： Cl.O(C)C(C[C@@](C)(C1C=CC=C(C=1)[N+](=O)[O-])N)=O

Computed Properties

Exact Mass: 274.0720347g/mol
Monoisotopic Mass: 274.0720347g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 302
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 98.1Å²

(S)-Methyl 3-amino-3-(3-nitrophenyl)butanoate hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Crysdot LLC	CD12148529-1g	(S)-Methyl 3-amino-3-(3-nitrophenyl)butanoate hydrochloride	1363408-50-7	97%	1g	$579	2024-07-23

(S)-Methyl 3-amino-3-(3-nitrophenyl)butanoate hydrochloride Related Literature

1. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
2. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

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3. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
4. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
5. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856

Additional information on (S)-Methyl 3-amino-3-(3-nitrophenyl)butanoate hydrochloride

Recent Advances in the Study of (S)-Methyl 3-amino-3-(3-nitrophenyl)butanoate hydrochloride (CAS: 1363408-50-7)

The compound (S)-Methyl 3-amino-3-(3-nitrophenyl)butanoate hydrochloride (CAS: 1363408-50-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral intermediate is pivotal in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Recent studies have explored its potential as a building block for novel drug candidates, leveraging its unique stereochemical properties and functional groups.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of (S)-Methyl 3-amino-3-(3-nitrophenyl)butanoate hydrochloride in the development of gamma-aminobutyric acid (GABA) receptor modulators. The research demonstrated that this compound serves as a key intermediate in the synthesis of potent GABA_A receptor agonists, which show promise in treating anxiety and epilepsy. The study utilized advanced spectroscopic techniques, including NMR and X-ray crystallography, to confirm the compound's structural integrity and enantiomeric purity.

Another significant breakthrough was reported in a 2024 ACS Chemical Biology article, which investigated the compound's application in proteolysis-targeting chimeras (PROTACs). Researchers successfully incorporated (S)-Methyl 3-amino-3-(3-nitrophenyl)butanoate hydrochloride into bifunctional molecules designed to degrade disease-causing proteins. The study underscored the compound's versatility in facilitating targeted protein degradation, a cutting-edge therapeutic strategy.

In addition to its therapeutic potential, recent pharmacokinetic studies have evaluated the compound's metabolic stability and bioavailability. A 2023 European Journal of Pharmaceutical Sciences paper reported that (S)-Methyl 3-amino-3-(3-nitrophenyl)butanoate hydrochloride exhibits favorable pharmacokinetic profiles in preclinical models, with minimal off-target effects. These findings support its continued development as a scaffold for drug discovery.

Looking ahead, researchers are exploring the compound's utility in other areas, such as covalent inhibitor design and antibody-drug conjugates (ADCs). Its nitro group and ester functionality offer unique opportunities for chemical modifications, enabling the creation of tailored therapeutics. Collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, (S)-Methyl 3-amino-3-(3-nitrophenyl)butanoate hydrochloride (CAS: 1363408-50-7) represents a versatile and promising intermediate in modern drug discovery. Its applications span from neurological disorders to targeted protein degradation, reflecting its broad utility. Continued research into its mechanistic insights and synthetic applications will likely yield further innovations in the coming years.